Hexanenitrile, 2-ethenylidene-5-oxo-(9CI)

• CAS RN: 137039-72-6
• Molecular Formula: C8H9NO
• Molecular Weight: 135.16 g/mol
• InChI: InChI=1S/C8H9NO/c1-3-8(6-9)5-4-7(2)10/h1,4-5H2,2H3
• InChI Key: ROGVNVHZYYUMQS-UHFFFAOYSA-N
• SMILES: CC(=O)CCC(=C=C)C#N
• synonyms: Hexanenitrile, 2-ethenylidene-5-oxo- (9CI)

Description

Hexanenitrile, 2-ethenylidene-5-oxo-(9CI), also known as 3-pentenenitrile, is a chemical compound that belongs to the family of nitriles. It is an unsaturated nitrile that has a double bond between the carbon atoms at positions 2 and 3, and a carbonyl group at position 5. Hexanenitrile, 2-ethenylidene-5-oxo-(9CI) has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism Of Action

The mechanism of action of hexanenitrile, 2-ethenylidene-5-oxo-(9CI) is not well understood. However, it is believed that the double bond between the carbon atoms at positions 2 and 3 and the carbonyl group at position 5 play a crucial role in its chemical reactivity and potential applications.

Biochemical And Physiological Effects

Hexanenitrile, 2-ethenylidene-5-oxo-(9CI) has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that it may have potential anticancer properties due to its ability to inhibit the growth of cancer cells.

Advantages And Limitations For Lab Experiments

One of the major advantages of hexanenitrile, 2-ethenylidene-5-oxo-(9CI) is its unique chemical properties, which make it a valuable starting material for the synthesis of various organic compounds. However, its potential toxicity and limited solubility in water may pose some limitations for its use in lab experiments.

Future Directions

There are several potential future directions for the study of hexanenitrile, 2-ethenylidene-5-oxo-(9CI). One of the major directions is the development of new synthetic methods for the production of hexanenitrile, 2-ethenylidene-5-oxo-(9CI) and its derivatives. Another direction is the investigation of its potential applications in the field of medicine, particularly in the development of new anticancer drugs. Additionally, the study of its biochemical and physiological effects may provide valuable insights into its potential therapeutic applications.

Synthesis Methods

Hexanenitrile, 2-ethenylidene-5-oxo-(9CI) can be synthesized through several methods. One of the most common methods is the reaction of propargyl alcohol with potassium cyanide in the presence of a palladium catalyst. The resulting product is then subjected to a dehydration reaction to yield hexanenitrile, 2-ethenylidene-5-oxo-(9CI).

Scientific Research Applications

Hexanenitrile, 2-ethenylidene-5-oxo-(9CI) has been extensively studied for its potential applications in various scientific fields. One of the major applications of hexanenitrile, 2-ethenylidene-5-oxo-(9CI) is in the field of organic synthesis. It can be used as a starting material for the synthesis of various organic compounds, such as α,β-unsaturated nitriles, α,β-unsaturated ketones, and α,β-unsaturated carboxylic acids.